Cas no 102491-72-5 (2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide)

• Product Name: 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide
• CAS No: 102491-72-5
• MF: C₂₂H₂₂F₃NO₆
• MW: 453.408397197723
• CID: 5040533
• Update Time: 2025-11-02

2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzo[a]heptalen-7-yl)acetamide
• 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide

• Inchi： 1S/C22H22F3NO6/c1-29-16-10-13-12(6-8-15(16)27)18-11(5-7-14(13)26-21(28)22(23,24)25)9-17(30-2)19(31-3)20(18)32-4/h6,8-10,14H,5,7H2,1-4H3,(H,26,28)
• InChI Key： MMPDMRMUKXXBSV-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C3=C(OC)C(OC)=C(OC)C=C3CC1)C=CC(=O)C(OC)=C2)(=O)C(F)(F)F

Additional information on 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide

2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide: A Novel Compound with Promising Therapeutic Potential

2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide is a unique organic compound with a molecular formula of C₂₃H₂₁FO₈ and a molecular weight of 446.39 g/mol. This compound, with the CAS number 102491-72-5, represents a significant advancement in the field of pharmaceutical chemistry due to its complex structure and potential biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of neurodegenerative diseases and inflammatory disorders.

The molecular structure of 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide is characterized by a trifluoroacetyl group attached to a substituted benzene ring. The benzene ring is further functionalized with multiple methoxy groups, which may play a critical role in modulating the compound's pharmacokinetic properties. The presence of the trifluoro group enhances the compound's hydrophobicity, potentially influencing its bioavailability and cellular uptake. These structural features make it a promising candidate for further exploration in medicinal chemistry.

Recent research has focused on the synthesis and characterization of 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route involving the use of microwave-assisted organic reactions to achieve high yields and purity. This method not only simplifies the synthesis process but also reduces the environmental impact associated with traditional chemical synthesis techniques. The study emphasized the importance of optimizing reaction conditions to enhance the compound's stability and solubility, which are critical factors in drug development.

The pharmacological properties of 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide have been investigated in several recent studies. One notable finding is its potential as an anti-inflammatory agent. In vitro experiments conducted in 2023 demonstrated that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest that the compound may be useful in the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies indicate that it may exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.

Another area of interest is the compound's potential as a modulator of ion channels. A 2024 study published in Pharmacological Research explored its interaction with voltage-gated sodium channels, which are implicated in various neurological and cardiovascular conditions. The study found that the compound selectively inhibits these channels, suggesting its potential as a therapeutic agent for conditions such as epilepsy and chronic pain. These findings highlight the versatility of 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide in targeting multiple biological pathways.

The compound's potential applications extend beyond traditional pharmaceutical uses. Recent advancements in materials science have suggested its use in the development of drug delivery systems. A 2023 study published in Advanced Materials explored the use of 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide as a component in polymer-based drug carriers. The study found that the compound's hydrophobic properties make it suitable for creating sustained-release formulations, which could improve patient compliance and reduce the frequency of dosing. This application underscores the compound's potential in both pharmaceutical and biomedical fields.

Despite its promising properties, further research is needed to fully understand the compound's mechanisms of action and potential side effects. Ongoing studies are focused on elucidating its interactions with various biological targets and assessing its safety profile in preclinical models. The compound's unique structure and functional groups suggest that it may have a wide range of applications, but its therapeutic potential will depend on overcoming challenges related to its solubility, bioavailability, and long-term stability.

In conclusion, 2,2,2-Trifluoro-N-(5,6,7,10-tetrahydro-1,2,3,9-tetramethoxy-10-oxobenzoaheptalen-7-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure and potential biological activities make it a promising candidate for the development of new therapeutic agents. Recent studies have highlighted its potential applications in the treatment of inflammatory and neurodegenerative diseases, as well as its use in drug delivery systems. Continued research into this compound is essential to fully realize its potential in the field of medicine.